Cas no 6062-25-5 (5-hydroxy-3-methyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-hydroxy-3-methyl-2,3-dihydro-1H-indol-2-one
• CAS No: 6062-25-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD06653564
• CID: 1624917
• PubChem ID: 2784142
• Update Time: 2025-09-20

5-hydroxy-3-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3-methyl-1,3-dihydro-2H-indol-2-one
• 5-hydroxy-3-methyl-1,3-dihydroindol-2-one
• CS-0242441
• 5-HYDROXY-3-METHYLINDOLIN-2-ONE
• 5-hydroxy-3-methyl-2,3-dihydro-1H-indol-2-one
• 3-Methyl-3H-indole-2,5-diol
• MFCD06653564
• DTXSID20976056
• EN300-249266
• AM806294
• 5-Hydroxy-3-methyl-2-indolinone
• SB64504
• 2-Indolinone, 5-hydroxy-3-methyl-
• 6062-25-5
• Z1198169095
• AS-39501
• AKOS006294835

• MDL： MFCD06653564
• Inchi： 1S/C9H9NO2/c1-5-7-4-6(11)2-3-8(7)10-9(5)12/h2-5,11H,1H3,(H,10,12)
• InChI Key： GGNFHUNUUCCBSV-UHFFFAOYSA-N
• SMILES： O=C1C(C)C2C=C(C=CC=2N1)O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on 5-hydroxy-3-methyl-2,3-dihydro-1H-indol-2-one

5-Hydroxy-3-Methyl-1,3-Dihydro-2H-Indol-2-One (CAS No. 6062-25-5): A Comprehensive Overview

5-Hydroxy-3-Methyl-1,3-Dihydro-2H-Indol-2-One, also known by its CAS registry number 6062-25-5, is a biologically active compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of therapies targeting neurodegenerative diseases and cancer.

The chemical structure of 5-Hydroxy-3-Methyl-1,3-Dihydro-2H-Indol-2-One consists of an indole ring system with a hydroxyl group at position 5 and a methyl group at position 3. This arrangement imparts unique electronic and steric properties to the molecule, making it a promising candidate for various biochemical interactions. Researchers have utilized advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the binding modes of this compound with key biological targets, including enzymes and receptors.

One of the most notable findings in recent studies is the compound's ability to modulate cellular signaling pathways associated with inflammation and oxidative stress. For instance, experiments conducted in vitro have demonstrated that 5-Hydroxy-3-Methyl-1,3-Dihydro-2H-indol-one exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL6. These results suggest its potential utility in treating conditions like arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, CAS No. 6062-25-5 has shown promising anticancer activity in preclinical models. Studies have revealed that this compound induces apoptosis in various cancer cell lines, including breast and prostate cancer cells, by targeting mitochondrial pathways and modulating Bcl-family proteins. Furthermore, its ability to enhance the efficacy of conventional chemotherapy drugs while reducing their toxic side effects has made it a subject of interest for combination therapy strategies.

The synthesis of 5-Hydroxyindole derivatives like CAS No. 6062 - 25 - 5 has been optimized through green chemistry approaches, which minimize environmental impact and improve yield. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure compounds, which are crucial for studying stereochemical effects on biological activity.

From a pharmacokinetic perspective, CAS No. 6062 - 25 - 5 demonstrates favorable absorption profiles in animal models, with moderate bioavailability following oral administration. However, further research is required to optimize its pharmacokinetic properties for clinical use.

In conclusion, CAS No. 6062 - 25 - 5, or 5-Hydroxyindole derivatives, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. With ongoing research into its mechanisms of action and potential drug delivery systems, this compound holds great promise for addressing unmet medical needs in oncology and inflammatory diseases.